Cas no 156908-81-5 (Butanoic acid, 4-[[(3b)-cholest-5-en-3-yl]oxy]-)

• Product name: Butanoic acid, 4-[[(3b)-cholest-5-en-3-yl]oxy]-
• CAS No: 156908-81-5
• MF: C₃₁H₅₂O₃
• MW: 472.742790222168
• CID: 147118
• PubChem ID: 133022

Butanoic acid, 4-[[(3b)-cholest-5-en-3-yl]oxy]- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-[[(3b)-cholest-5-en-3-yl]oxy]-
• 4-(((3beta)-cholest-5-en-3-yl)oxy)butanoic acid
• 4-(Cholesteryloxy)butyric acid
• 4-[(3beta,8xi,9xi,14xi)-cholest-5-en-3-yloxy]butanoic acid
• Butanoic acid, 4-(((3beta)-cholest-5-en-3-yl)oxy)-
• gamma-(Cholesteryloxy)butyric acid
• gamma-Cba
• SCHEMBL17921738
• 4-[[(3S,10R,13R,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl]oxy]butanoic acid
• 156908-81-5
• DTXSID40935569
• 4-[(Cholest-5-en-3-yl)oxy]butanoic acid

• Inchi： InChI=1S/C31H52O3/c1-21(2)8-6-9-22(3)26-13-14-27-25-12-11-23-20-24(34-19-7-10-29(32)33)15-17-30(23,4)28(25)16-18-31(26,27)5/h11,21-22,24-28H,6-10,12-20H2,1-5H3,(H,32,33)/t22-,24+,25?,26-,27?,28?,30+,31-/m1/s1
• InChI Key： CRDNCPAYGSTGQR-PHZPAERESA-N
• SMILES： OC(CCCO[C@H]1CC[C@@]2(C3CC[C@@]4([C@H](CCC4C3CC=C2C1)[C@@H](CCCC(C)C)C)C)C)=O

Computed Properties

• Exact Mass: 472.39186
• Monoisotopic Mass: 472.392
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 741
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• XLogP3: 8.9

Experimental Properties

• Density: 1.03
• Boiling Point: 575.6°Cat760mmHg
• Flash Point: 175.7°C
• Refractive Index: 1.524
• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Vitamin D and derivatives